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Basic Chemical Properties at a Glance

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 2-Bromo-1-octene

CAS No.: 13249-60-0

Cat. No.: S763700

The table below consolidates key quantitative data for these two isomers.

Property 2-Bromo-1-octene 8-Bromo-1-octene

CAS Number 13249-60-0 [1] [2] 2695-48-9 [3] [4]
Molecular Formula CsHisBr [1] [2] CsH1sBr [3] [4]

Molecular Weight 191.11 g/mol [1] [2] 191.11 g/mol [3] [4]
Density 1.133-1.134 g/cm3 [1] [2] 1.139 g/mL at 25 °C [5] [3]
Boiling Point 183.9 °C [1] 198-199 °C [3]

Refractive Index 1.462 [1] n20/D 1.467 [5]

Vapor Pressure 1.03 mmHg at 25°C [1] Information missing

Flash Point Information missing 78 °C [5] [3]

Form (at room temp.) Information missing Liquid [5] [3]

Structural Implications & Reactivity
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The key difference lies in the position of the bromine atom, which dictates their reactivity and potential

applications. This fundamental distinction can be visualized as follows:

Reactivity: Allylic Bromide

(Vinyl Halide)
- Stabilized by resonance
2-Bromo-1-octene Structure: CH2=CBr-(CH2)5-CH3 - Less reactive in SN2
— - Useful for electrophilic addition,
Ghared Molecular Formula: CBHISBD metal-catalyzed coupling

B
8-Bromo-1-octene .. . .
Structure: CH2=CH-(CH2)6-Br Reactivity: Primary Alkyl Bromide
- High SN2 reactivity

- Forms Grignard reagents (R-MgBr)
- Used in chain elongation,
nucleophilic substitution

Click to download full resolution via product page

The diagram above highlights the core difference:

e 2-Bromo-1-octene is an allylic bromide (vinyl halide), where the bromine is directly attached to an
sp2-hybridized carbon that is part of a double bond. This structure confers resonance stability, making
it less reactive in simple nucleophilic substitution (SN2) but highly valuable in metal-catalyzed cross-
coupling reactions and electrophilic additions [1].

e 8-Bromo-1-octene is a primary alkyl bromide with a terminal double bond separated from the
bromine by a long alkyl chain. The bromine is highly reactive in SN2 reactions, and the compound is
commonly used to prepare Grignard reagents [5] [3]. The terminal alkene is amenable to further
functionalization, for example, via hydroboration or polymerization [4].

Experimental & Practical Considerations

For practical use in the laboratory, several factors derived from the search results are worth noting:

o Commercial Availability & Cost: A significant practical difference lies in their availability. 8-Bromo-
1-octene is widely available from major chemical suppliers (e.g., Sigma-Aldrich, TCI) [3] with a
typical cost of around $27-48 per gram [3] [4]. In contrast, 2-Bromo-1-octene is more of a specialty

chemical, listed by fewer suppliers at a much higher price, ranging from $391 to $958 per gram [2].
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This makes 8-Bromo-1-octene a more practical and cost-effective choice for initial method

development or large-scale synthesis.

o Safety and Handling: Both compounds are classified as irritants [3] [6]. 8-Bromo-1-octene has a
clearly defined flash point of 78 °C (172 °F), classifying it as a combustible liquid and requiring
careful handling away from heat and sparks [5] [3]. Standard personal protective equipment (PPE)

including gloves and eyeshields is recommended.

Research Application Guidance

e Choose 2-Bromo-1-octene if your synthetic strategy relies on the unique reactivity of an allylic/vinyl
halide, such as in specific cross-coupling reactions where you need to functionalize the molecule
adjacent to the double bond. Be prepared for its higher cost and potentially longer procurement time.

e Choose 8-Bromo-1-octene if you need a versatile building block for chain elongation via its
Grignard reagent, or if you want to independently manipulate a terminal alkene and a highly reactive
primary alkyl bromide. Its affordability and wide availability make it an excellent choice for these
common synthetic operations [5] [3] [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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